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This in-depth technical guide provides a comprehensive overview of the National Institute on

Aging (NIA) F99/K00 program, officially known as the "Transition to Aging Research for

Predoctoral Students." This two-phase award is designed to support outstanding late-stage

graduate students in completing their doctoral dissertation research and transitioning

seamlessly into a productive postdoctoral position in the field of aging research.[1][2] This

guide offers detailed information on the program's structure, funding, eligibility, and application

process, supplemented with examples of funded research and detailed experimental

methodologies.

Program Overview and Core Structure
The NIA F99/K00 award is a unique mechanism that provides a continuum of support for the

final one to two years of predoctoral dissertation research (F99 phase) and up to four years of

postdoctoral research (K00 phase).[3] A key feature of this program is that the F99 phase

research does not need to be in an aging-related field, making it an attractive opportunity for

talented graduate students from diverse scientific backgrounds to transition into aging

research. The overarching goal is to recruit and retain promising new investigators in the field

of aging research.

The transition from the F99 to the K00 phase is not automatic and requires the submission of a

transition application by the postdoctoral institution. This application is reviewed internally by

NIA program staff.
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Quantitative Data Summary
The following tables summarize the key quantitative aspects of the NIA F99/K00 program,

including funding levels, award duration, and recent success rates.

Table 1: NIA F99/K00 Funding Details
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Phase Component Amount Notes

F99 (Predoctoral) Stipend $27,144 (2023 level)

Stipend levels are

updated annually

according to NRSA

predoctoral stipend

levels.

Tuition and Fees Up to $16,000

Can cover 60% of

total institutional

tuition, or the

maximum listed,

whichever is less.

Institutional Allowance $4,550 yearly

For expenses like

health insurance,

research supplies,

equipment, books,

and travel.

Additional Travel

Allowance
$1,500 (one-time)

To facilitate a visit to

the proposed K00

institution to meet with

the postdoctoral

mentor.

K00 (Postdoctoral) Salary $60,542 - $67,776+
Commensurate with

experience.

Fringe Benefits Provided
In accordance with

institutional policy.

Research and Career

Development Support
$5,000 yearly

For research-related

expenses.

Indirect Costs 8%

Table 2: NIA F99/K00 Award Duration and Timeline
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Phase Duration Key Timeline Points

F99 (Predoctoral) 1-2 years

Applicants are typically in their

3rd or 4th year of their

graduate program at the time

of application. They are

expected to graduate within

two years of receiving the

award.

K00 (Postdoctoral) Up to 4 years

The K00 transition application

should be submitted 12-16

weeks before the desired K00

start date.

Table 3: NIA F99/K00 Success Rates (2020-2023)

Year
Number of
Submissions

Number of Awards Success Rate

2020-2023 123 39 31.7%

Data from a

publication analyzing

NIA funding trends.

Eligibility and Application Process
Eligibility Criteria

Applicants must be enrolled in a Ph.D. or equivalent research doctoral program at a U.S.

institution.

Students in dual-degree programs (e.g., MD/PhD) or those who require clinical training

between their Ph.D. and postdoctoral phases are not eligible.

Applicants must be at the dissertation stage of their graduate training.
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There is no U.S. citizenship requirement for the F99 phase, but applicants must be U.S.

citizens, permanent residents, or on a valid U.S. visa for both phases.

Application Workflow
The application process for the NIA F99/K00 award is a multi-step process that requires careful

planning and coordination. The following diagram illustrates the key stages of the application

and transition process.

F99 Phase: Predoctoral K00 Phase: Postdoctoral

Application Preparation Application Submission
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NIH
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NIA F99/K00 Application and Transition Workflow

Experimental Protocols: Examples from Funded
Research
To provide a tangible understanding of the research supported by the NIA F99/K00 program,

this section details experimental methodologies from two distinct areas of aging research,

based on the work of past awardees.

Example 1: Social Isolation, Technology, and Cognitive
Health in Older Adults
This research area, exemplified by the work of Kexin Yu, focuses on understanding the impact

of social and physical environments on cognitive health and the potential for technology to

mitigate social isolation.

Key Experimental Methodologies:
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Longitudinal Study Design: Data is often collected from large, ongoing cohort studies such

as the National Health and Aging Trends Study (NHATS). This allows for the examination of

changes in social engagement, technology use, and cognitive function over time.

Cognitive Function Assessment: A battery of standardized neuropsychological tests is used

to assess various cognitive domains, including memory, executive function, and processing

speed. Examples include the Mini-Mental State Examination (MMSE), the Trail Making Test,

and verbal fluency tasks.

Social Isolation and Loneliness Measurement: Standardized scales are employed to quantify

social isolation and loneliness. The De Jong Gierveld Loneliness Scale and the Lubben

Social Network Scale are commonly used instruments.

Environmental Assessment: Geographic Information Systems (GIS) and neighborhood-level

data are used to characterize the physical and social environments of participants. This can

include measures of walkability, access to resources, and neighborhood socioeconomic

status.

Technology Use Surveys: Detailed questionnaires are administered to assess the frequency

and type of technology use, including internet, social media, and video calls.

Statistical Analysis: Advanced statistical models, such as structural equation modeling and

latent growth curve analysis, are used to examine the complex relationships between the

environment, social isolation, technology use, and cognitive trajectories over time.

Example 2: Microglial Function in Alzheimer's Disease
This area of research, represented by the work of Takese McKenzie, investigates the cellular

and molecular mechanisms underlying Alzheimer's disease, with a focus on the role of

microglia, the brain's resident immune cells.

Key Experimental Methodologies:

Animal Models: Transgenic mouse models that recapitulate aspects of Alzheimer's disease

pathology, such as amyloid plaque deposition (e.g., 5XFAD mice), are commonly used.
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Immunohistochemistry and Immunofluorescence: Brain tissue from animal models is stained

with antibodies against specific proteins to visualize and quantify pathological features. Key

markers include Iba1 (microglia), GFAP (astrocytes), and antibodies against amyloid-beta.

Confocal Microscopy: High-resolution imaging of fluorescently labeled brain tissue is used to

examine the spatial relationships between microglia, neurons, and amyloid plaques.

Primary Microglia Cell Culture: Microglia are isolated from the brains of neonatal mice and

cultured in vitro. This allows for controlled experiments to investigate the effects of specific

stimuli (e.g., amyloid-beta oligomers) on microglial activation, phagocytosis, and gene

expression.

Quantitative Real-Time PCR (qRT-PCR): This technique is used to measure the expression

levels of genes involved in inflammation and microglial function, such as those encoding for

cytokines (e.g., TNF-α, IL-1β) and chemokines.

Western Blotting: This method is used to detect and quantify the levels of specific proteins in

cell lysates or tissue homogenates, providing insights into signaling pathways.

Phagocytosis Assays: In vitro assays are used to measure the ability of microglia to engulf

and clear amyloid-beta fibrils or other substrates. This is often assessed using fluorescently

labeled amyloid-beta.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows relevant to the NIA F99/K00

program and the research it supports.

Signaling Pathway: Microglial Activation in Alzheimer's
Disease
This diagram depicts a simplified signaling pathway illustrating how amyloid-beta can lead to

microglial activation and the subsequent inflammatory response implicated in Alzheimer's

disease.
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Simplified Amyloid-Beta Induced Microglial Activation Pathway

Experimental Workflow: Investigating the Impact of a
Novel Compound on Microglial Phagocytosis
This diagram outlines a typical experimental workflow to assess the efficacy of a new

therapeutic compound on the phagocytic activity of microglia in the context of Alzheimer's

disease research.
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Workflow for Assessing Microglial Phagocytosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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